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Compound of Interest

Compound Name: C2 Ceramide-1-phosphate

Cat. No.: B1140355 Get Quote

Essential Safety and Handling Guide for C2
Ceramide-1-phosphate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling C2 Ceramide-1-phosphate. Adherence to these

protocols is essential for ensuring laboratory safety and procedural accuracy.

Physicochemical and Hazard Information
C2 Ceramide-1-phosphate should be handled as a potentially hazardous substance, as its

toxicological properties have not been fully investigated.[1] The following tables summarize its

key characteristics and safety precautions.

Table 1: Physicochemical Properties of C2 Ceramide-1-phosphate

Property Value

Molecular Formula C20H40NO6P

Molecular Weight 421.51 g/mol

Appearance Crystalline solid[2]

Storage Temperature -20°C[2][3]
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Table 2: Hazard Identification and Precautionary Measures

Hazard Statement Precautionary Statement

The toxicological properties have not been fully

investigated.[1]

Avoid breathing dust, fume, gas, mist, vapors, or

spray. Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this

product. Assume it is potentially hazardous.[1]

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the primary defense against potential exposure. The

following PPE is mandatory when handling C2 Ceramide-1-phosphate:

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye Protection
Chemical safety glasses with

side shields or goggles.

Protects eyes from splashes of

microorganisms or other

hazardous materials.

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile, neoprene).

[1]

Prevents skin contact with the

chemical. Gloves must be

inspected prior to use and

disposed of if contaminated.[4]

[5]

Skin and Body Protection

Laboratory coat. A chemical-

resistant apron is

recommended for larger

quantities.[1]

Prevents contamination of

personal clothing.[5]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate particulate

filter.

Recommended when working

with the powdered form for

extended periods or in poorly

ventilated areas.[1]
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Operational and Disposal Plans
Proper handling, storage, and disposal are critical for maintaining the integrity of C2 Ceramide-
1-phosphate and ensuring a safe laboratory environment.

Handling and Storage
Ventilation: Handle in a well-ventilated place.[4]

Hygiene: Practice good industrial hygiene and safety. Wash hands after handling.[1][4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Avoid

storage with strong oxidizing agents.[1] For long-term stability, store at -20°C.[2][3]

Disposal Plan
Proper disposal of C2 Ceramide-1-phosphate and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused Product: Dispose of unused C2 Ceramide-1-phosphate as hazardous waste.

Contact your institution's environmental health and safety (EHS) office for specific guidelines.

[1] The material can be disposed of by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[4]

Contaminated Materials: Any materials that have come into contact with C2 Ceramide-1-
phosphate, such as pipette tips, gloves, and empty containers, should be considered

contaminated and disposed of as hazardous waste.[1]

Environmental Precautions: Do not let the chemical enter drains, and avoid discharge into

the environment.[4]

Experimental Protocols and Signaling Pathways
Experimental Workflow: Safe Handling and Disposal
The following diagram outlines the standard procedure for safely handling and disposing of C2
Ceramide-1-phosphate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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